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Compound of Interest

Compound Name: Mesitylene sulfonyltetrazole

CAS No.: 59128-89-1

Cat. No.: B1195789 Get Quote

Executive Summary
1-(Mesitylene-2-sulfonyl)-3-nitro-1,2,4-triazole (MSNT) is a specialized condensing reagent

primarily utilized in the chemical synthesis of oligonucleotides via the phosphotriester method.

[1][2][3][4] Unlike earlier sulfonyl chloride reagents (e.g., TPS-Cl), MSNT offers a distinct

advantage: it minimizes side reactions such as the sulfonation of the O-6 position of guanine

residues. This guide provides a comprehensive analysis of MSNT’s chemical properties, its

mechanistic action in phosphate activation, and a validated protocol for its application in

biochemical workflows.

Chemical Identity & Physical Properties
MSNT is a sulfonyl-triazole derivative.[1][2][3][5] Its efficacy stems from the electron-

withdrawing nitro group on the triazole ring, which enhances the electrophilicity of the sulfonyl

center and makes the nitrotriazole a potent leaving group upon nucleophilic attack.[3]

Table 1: Physicochemical Profile of MSNT
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Property Specification

IUPAC Name
1-(2,4,6-Trimethylbenzenesulfonyl)-3-nitro-1,2,4-

triazole

Common Name MSNT

CAS Number 74257-00-4

Molecular Formula C₁₁H₁₂N₄O₄S

Molecular Weight 296.30 g/mol

Appearance White to pale yellow crystalline powder

Melting Point 132–134 °C (Decomposes)

Solubility
Soluble in Pyridine, Chloroform,

Dichloromethane; Insoluble in Water

Stability
Moisture sensitive; stable at -20°C under inert

atmosphere (Argon/Nitrogen)

Purity Grade
Typically ≥98% (HPLC) for synthesis

applications

Mechanism of Action
The core function of MSNT is to activate the phosphate group of a protected nucleotide (the

"phosphate component") to facilitate the formation of a phosphodiester bond with the hydroxyl

group of a second nucleotide (the "hydroxyl component").[3][4]

Mechanistic Pathway:

Activation: The phosphate oxygen of the protected nucleotide attacks the sulfonyl sulfur of

MSNT.

Displacement: The 3-nitro-1,2,4-triazole moiety is displaced, forming a mixed sulfonic-

phosphoric anhydride intermediate.
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Catalysis: In the presence of a nucleophilic catalyst like N-methylimidazole (NMI), the

intermediate may convert to a highly reactive phosphorimidazolide or remain as the activated

anhydride.

Coupling: The 5'-hydroxyl group of the incoming nucleoside attacks the activated

phosphorus atom, displacing the sulfonate (mesitylenesulfonic acid) and forming the new

phosphotriester linkage.

Figure 1: MSNT Activation Pathway
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Caption: Mechanistic flow of MSNT-mediated phosphotriester bond formation. The reagent

activates the phosphate, expelling nitrotriazole, followed by alcohol attack.

Experimental Protocol: Phosphotriester Coupling
This protocol describes the coupling of a 5'-protected, 3'-phosphorylated nucleoside to a 3'-

protected nucleoside using MSNT. This method is specific for solution-phase synthesis but

principles apply to solid-phase adaptations.

Reagents Required:

Component A: 5'-O-Dimethoxytrityl-nucleoside-3'-O-(chlorophenyl)phosphate

(Triethylammonium salt).

Component B: Nucleoside with free 5'-OH (3'-protected).
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Coupling Agent: MSNT.

Catalyst: N-Methylimidazole (NMI).[6][7]

Solvent: Anhydrous Pyridine (Critical: <50 ppm H₂O).

Step-by-Step Methodology:

Drying (Azeotropic Distillation):

Combine Component A (1.0 eq) and Component B (0.8–1.0 eq) in a round-bottom flask.

Dissolve in anhydrous pyridine and evaporate to dryness under vacuum. Repeat this step

3 times to remove all traces of moisture.

Expert Insight: Moisture competes with the hydroxyl group for the activated phosphate,

leading to hydrolysis and reduced yield.

Reaction Setup:

Redissolve the dried mixture in anhydrous pyridine (approx. 5–10 mL per mmol of

nucleotide).

Add N-Methylimidazole (NMI) (4.0 equivalents).

Add MSNT (2.0–3.0 equivalents).

Seal the flask under an Argon atmosphere.

Incubation:

Stir the reaction mixture at room temperature (20–25°C).

Duration: Reaction is typically complete within 20 to 45 minutes.

Monitoring: Check progress via TLC (Thin Layer Chromatography) using

Chloroform/Methanol (9:1). Look for the disappearance of the starting phosphate

component.
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Quenching & Work-up:

Add a small volume of water (1–2 mL) to quench excess MSNT.

Stir for 10 minutes.

Dilute with Chloroform and wash with saturated Sodium Bicarbonate (NaHCO₃) followed

by brine.

Dry organic layer over anhydrous Na₂SO₄ and concentrate.[2]

Figure 2: Synthesis Workflow
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Caption: Operational workflow for MSNT coupling. Critical drying steps ensure high yield.

Handling, Stability & Safety
Safety Profile:

Hazards: MSNT is an irritant to eyes, skin, and the respiratory system.[8]
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Decomposition: Thermal decomposition may release nitrogen oxides (NOx) and sulfur oxides

(SOx).

Handling: Always handle in a fume hood. Wear nitrile gloves and safety goggles.

Storage & Stability:

Store at -20°C or 4°C.

Keep the container tightly sealed and protected from light.

Self-Validation: Before use, inspect the color. If the powder has turned dark yellow or orange,

it indicates decomposition (release of nitrotriazole/sulfonic acid), and the reagent should be

recrystallized or discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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